Cas no 919052-68-9 (4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 919052-68-9
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 5426595
• Update Time: 2025-05-19

4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-morpholin-4-ylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C17H19N3O4S/c21-17(19-13-15-3-1-2-8-18-15)14-4-6-16(7-5-14)25(22,23)20-9-11-24-12-10-20/h1-8H,9-13H2,(H,19,21)
• InChI Key： UTTRQLGHTOTUQF-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide

Introduction to 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 919052-68-9)

4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide, identified by the chemical registration number CAS No. 919052-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a benzamide core with functional groups that enhance its biological activity and potential therapeutic applications. The presence of a morpholine-4-sulfonyl moiety and a pyridin-2-ylmethyl substituent contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel pharmacophores.

The structural design of 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide reflects a careful balance of hydrophobic and hydrophilic interactions, which is crucial for its solubility, bioavailability, and interaction with biological targets. The benzamide group is well-known for its role in various bioactive molecules, often serving as a hinge-binding motif in protein-ligand interactions. In contrast, the morpholine-4-sulfonyl moiety introduces additional polarity and potential hydrogen bonding capabilities, while the pyridin-2-ylmethyl group enhances lipophilicity and can participate in π-stacking interactions with aromatic residues in biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide may interact with enzymes or receptors involved in critical biological pathways. For instance, its structural features are reminiscent of molecules known to modulate kinases and other signal transduction proteins, which are pivotal in diseases such as cancer and inflammatory disorders. The combination of these structural elements makes it a promising candidate for further exploration in drug discovery.

The synthesis of 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include the formation of the benzamide core, followed by functionalization with the morpholine-4-sulfonyl group and the introduction of the pyridin-2-ylmethyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds efficiently. The purity of the final product is critical for subsequent biological evaluation, as impurities can significantly affect activity and pharmacokinetic profiles.

In terms of biological activity, preliminary studies on derivatives similar to 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide have shown potential in modulating enzyme activity. For example, analogs with similar scaffolds have demonstrated inhibitory effects on certain kinases, which are overactive in many cancers. The precise arrangement of functional groups in this compound may allow it to bind tightly to target proteins while minimizing off-target effects. This selectivity is essential for developing drugs with improved therapeutic windows.

The pharmaceutical industry has increasingly relied on structure-based drug design (SBDD) to develop novel therapeutics. By leveraging knowledge about protein structures and ligand interactions, researchers can optimize compounds like 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide for better efficacy and reduced side effects. High-throughput screening (HTS) techniques have also been instrumental in identifying lead compounds from large libraries, including those containing this type of molecular framework.

Moreover, the growing interest in personalized medicine has prompted investigations into how individual genetic variations influence drug response. Computational models are being developed to predict how different genetic profiles might affect the metabolism and efficacy of compounds like 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide, further enhancing its potential as a therapeutic agent.

The role of 4-(morpholine-4-sulfonyl)-N-(pyridin-2-yl)methylbenzamide extends beyond traditional small-molecule drug discovery. Its unique structural features make it valuable as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical assays. Researchers studying protein-protein interactions or enzyme mechanisms may find this compound particularly useful for developing inhibitors or modulators.

As research continues to evolve, new methodologies for analyzing molecular interactions will likely emerge, providing deeper insights into the mechanisms by which compounds like CAS No. 919052-68-9 exert their effects. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and cryo-electron microscopy (cryoEM) will continue to play critical roles in elucidating structures at high resolution.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility or bioavailability. However, advances in chemical biology have provided innovative strategies to overcome these issues. For example, prodrugs—derivatives that are converted into active forms within the body—can enhance the delivery of compounds like 4-(morpholine-4-sulfonyl)-N-(pyridin-2-y l)methylbenzamide to target tissues more effectively.

In conclusion,CAS No 919052 - 68 - 9, corresponding to 4-(morpholine - 4 - sulfonyl) - N - ( pyridin - 2 - ylmethyl) benzamide, represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research aims to fully exploit its therapeutic potential while addressing challenges associated with drug development. As our understanding of biological systems grows more sophisticated,this type of compound will continue to be an important asset in efforts aimed at improving human health through innovative pharmacological solutions.